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Compound of Interest

Compound Name: 3-tert-Butylaniline

Cat. No.: B1265813

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling protocols for 3-
tert-Butylaniline (CAS No. 5369-19-7). Adherence to these guidelines is essential for ensuring
laboratory safety and minimizing exposure risks associated with this aromatic amine.

Chemical and Physical Properties

3-tert-Butylaniline is a clear to pale-yellow liquid with a molecular formula of CLOH15N and a
molecular weight of approximately 149.23 g/mol .[1][2] Its bulky tert-butyl group significantly
influences its physical and chemical properties.[1]
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Property Value Reference
Molecular Formula C10H15N [1112][3]
Molecular Weight 149.23 g/mol [11[2][3]
Appearance Clear to pale-yellow liquid [1]

Boiling Point ~236.6 °C at 760 mmHg [11[3]

Flash Point 100.5+9.3°C [3]

Density 0.9+0.1g/cm3 [3]

Vapor Pressure 0.0 £ 0.5 mmHg at 25°C [3]
Refractive Index 1.529 [3]

Toxicological Information and Hazard Classification

3-tert-Butylaniline is classified as hazardous.[4] It is harmful if swallowed, in contact with skin,
or if inhaled.[2][4][5] It is also known to cause skin and serious eye irritation.[2][5][6]

Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4
[41[5]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2
[51[6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[2][5][6]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P g g Y g0y irritation[5][6]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-of-3-tert-butyl-aniline-properties-synthetic-utility-bh
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://www.chemsrc.com/en/cas/5369-19-7_522607.html
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-of-3-tert-butyl-aniline-properties-synthetic-utility-bh
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://www.chemsrc.com/en/cas/5369-19-7_522607.html
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-of-3-tert-butyl-aniline-properties-synthetic-utility-bh
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-of-3-tert-butyl-aniline-properties-synthetic-utility-bh
https://www.chemsrc.com/en/cas/5369-19-7_522607.html
https://www.chemsrc.com/en/cas/5369-19-7_522607.html
https://www.chemsrc.com/en/cas/5369-19-7_522607.html
https://www.chemsrc.com/en/cas/5369-19-7_522607.html
https://www.chemsrc.com/en/cas/5369-19-7_522607.html
https://www.benchchem.com/product/b1265813?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5069806&productDescription=3-TERT-BUTYLANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://www.fishersci.com/store/msds?partNumber=AAH5069806&productDescription=3-TERT-BUTYLANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/223050?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://www.fishersci.com/store/msds?partNumber=AAH5069806&productDescription=3-TERT-BUTYLANILINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/223050?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/3-tert-Butylaniline
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/223050?userType=undefined
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/223050?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Hand Protection

Wear protective gloves. Nitrile
rubber (min. 0.1 mm) as an
inner glove, with Butyl rubber
or Neoprene (min. 0.3 mm) as
an outer glove is a robust
recommendation for handling

primary amines.[7]

Provides protection against
skin contact.[4] Double gloving

offers enhanced protection.[7]

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 or European
Standard EN166.[4] A face
shield should be worn over
goggles when there is a

significant risk of splashes.[7]

Protects against serious eye

irritation from splashes.[4][5][6]

Skin and Body Protection

A flame-resistant or 100%
cotton lab coat should be
worn.[7] Chemical-resistant
apron and sleeves are

recommended for larger

quantities.[7] Closed-toe shoes

and long pants are mandatory.

[7]

Protects skin from potential

splashes and contact.[4]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[7] If engineering controls

are insufficient, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
cartridge (e.g., multi-
purpose/ABEK or ammonia
and organic ammonia
derivatives filter) should be
used.[4]

Prevents inhalation of harmful

vapors.[4][5]
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Engineering Controls

Work with 3-tert-Butylaniline should be performed in a well-ventilated area, preferably in a
chemical fume hood to minimize inhalation exposure.[4][6][8] Safety showers and eyewash

stations must be readily accessible.

Handling and Storage Procedures

« Handling: Avoid contact with skin, eyes, and clothing.[4][8] Do not breathe vapors or mist.[4]
[5] Wash hands and any exposed skin thoroughly after handling.[4][6] Do not eat, drink, or
smoke in the work area.[4]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][9] Store
away from heat and sources of ignition.[4][9]

Emergency Procedures
First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[4][5] If
not breathing, give artificial respiration.[4][5] Call
a POISON CENTER or doctor if you feel unwell.

[4]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes.[4][5] Remove
contaminated clothing and wash it before reuse.

[4][6] If skin irritation persists, call a physician.[4]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[4][5]
Remove contact lenses, if present and easy to

do.[6] Continue rinsing. Get medical attention.[4]

[5]L6]

Ingestion

Clean mouth with water and drink plenty of
water afterwards.[4] Do NOT induce vomiting.[9]
Call a POISON CENTER or doctor if you feel
unwell.[4][5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][6][9]

o Specific Hazards: Combustible material.[6] Hazardous combustion products may include

carbon oxides and nitrogen oxides.[9]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) with a full face-

piece operated in pressure-demand or other positive pressure mode and full protective gear.

[415]1€]

Accidental Release Measures
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e Personal Precautions: Ensure adequate ventilation.[4][5] Evacuate personnel to safe areas.
[5] Wear appropriate personal protective equipment as outlined in section 3.1.[4][5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9] Do not let
the product enter drains.[6][9]

o Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[4] Collect the spilled material and place it in a suitable,

closed container for disposal.[4][9]

Logical Workflows

The following diagrams illustrate standardized workflows for handling 3-tert-Butylaniline
safely.
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Safe Handling Workflow for 3-tert-Butylaniline

Preparation

Review SDS

:

Don Appropriate PPE

:

Prepare Fume Hood and Materials

Handling
\

Transfer Chemical in Fume Hood

:

Perform Experiment

;

Tightly Seal Container

Cleanup & Disposal

Decontaminate Work Area

;

Remove PPE

:

Wash Hands Thoroughly

:

Dispose of Waste Properly
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3-tert-Butylaniline Spill Response Workflow

Spill Detected

Immedia{'e Actions

Alert Personnel in the Area

A

Evacuate Immediate Area

A

Ensure Adequate Ventilation

Containmeq; & Cleanup

Don Appropriate PPE

A

Contain Spill with Inert Material

A

Absorb Spilled Material

A

Collect Waste in a Sealed Container

Decontaminati‘?n & Reporting

Decontaminate Spill Area

\

Dispose of Hazardous Waste

\

Report Incident

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1265813?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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